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Compound of Interest

Compound Name:
2-Hydrazinyl-3-nitropyridine

hydrochloride

Cat. No.: B7985566

Get Quote

Executive Summary: The Dual-Hazard Profile
2-Hydrazinyl-3-nitropyridine hydrochloride (Parent CAS: 15367-16-5 for free base) is a

high-value heterocyclic building block used primarily in the synthesis of fused pyridine systems

(e.g., triazolopyridines) for pharmaceutical applications.[1]

Critical Safety Directive: This compound presents a synergistic toxicity profile. The hydrazine

moiety poses a neurotoxic risk via Vitamin B6 depletion (seizure potential) and genotoxicity,

while the nitro group adds risks of methemoglobinemia and energetic instability. The

hydrochloride salt form introduces additional corrosivity and enhanced water solubility,

increasing bioavailability upon mucosal contact.

Chemical Identity & Physicochemical Profile
Note on CAS Registry: A specific CAS number for the hydrochloride salt is not widely indexed

in public chemical registries. The data below references the parent free base, with specific "Salt

Factor" adjustments for the hydrochloride form.
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Property
Free Base Data (CAS
15367-16-5)

Hydrochloride Salt
Adjustment

Systematic Name 2-Hydrazinyl-3-nitropyridine
2-Hydrazinyl-3-nitropyridine

monohydrochloride

Molecular Formula C₅H₆N₄O₂ C₅H₆N₄O₂[1][2] · HCl

Molecular Weight 154.13 g/mol ~190.59 g/mol

Appearance Yellow/Orange crystalline solid
Yellow to Brown crystalline

powder

Solubility
Low in water; sol. in DMSO,

MeOH

High water solubility; sol. in

polar organic solvents

Acidity (pH) Basic (Hydrazine moiety)
Acidic (pH ~1-3 in aqueous

solution)

Melting Point ~170–175 °C (dec)
Likely higher; decomposes

upon melting

Hazard Characterization (GHS & Mechanistic)
3.1 GHS Classification (Composite)
Based on the parent hydrazine and general properties of pyridine hydrochlorides.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.bldpharm.com/products/6343-98-2.html
https://www.bldpharm.com/products/3073-30-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7985566?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pictogram Signal Word
Hazard Statements (H-
Codes)

💀 Skull & Crossbones DANGER
H301: Toxic if swallowed.H311:

Toxic in contact with skin.[1][3]

⚕️ Health Hazard DANGER

H351: Suspected of causing

cancer (Hydrazine

analog).H372: Causes

damage to organs (CNS, Liver)

through prolonged exposure.

⚖️ Corrosion DANGER

H314: Causes severe skin

burns and eye damage (Salt

specific).

💥 Exploding Bomb WARNING

H203: Explosive; fire, blast or

projection hazard

(Nitro/Hydrazine synergy - low

risk in salt form but possible if

desalted/dried).

3.2 Mechanistic Toxicity: The "Pyridoxine Sink"
Researchers must understand why this compound is toxic to implement effective

countermeasures.

The Neurotoxic Pathway: Hydrazine derivatives react with Pyridoxal-5'-Phosphate (active

Vitamin B6) to form inactive hydrazones.[1] This depletes the cofactor required for Glutamic

Acid Decarboxylase (GAD), the enzyme that converts Glutamate (excitatory) to GABA

(inhibitory).[4]

Result: Loss of GABAergic inhibition

Uncontrollable seizures.

DOT Diagram: Mechanism of Hydrazine Neurotoxicity
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Caption: Hydrazine moieties sequester Vitamin B6, inhibiting GABA synthesis and leading to

neurotoxicity.[5]

Risk Mitigation & Handling Protocols
4.1 Engineering Controls

Containment: All weighing and manipulation of the solid must occur within a Class II

Biosafety Cabinet or a Chemical Fume Hood with HEPA filtration.

Static Control: Hydrazines can be shock-sensitive.[1] Use anti-static mats and grounded

spatulas.

Inert Atmosphere: Store and handle under Nitrogen or Argon. Hydrazines oxidize in air to

form unstable peroxides or diazo compounds.

4.2 Personal Protective Equipment (PPE)
Hands: Double-gloving is mandatory.

Inner: Nitrile (4 mil).

Outer: Long-cuff Nitrile or Laminate film (Silver Shield) for prolonged handling.[1]

Respiratory: If outside a hood (emergency only), use a Full-Face Respirator with P100

(HEPA) + Organic Vapor cartridges.

4.3 Decontamination & Spill Response
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Do not use standard bleach (Hypochlorite) blindly. Reaction of hypochlorite with hydrazines can

generate toxic chloramines or nitrogen gas rapidly.

Recommended Neutralization Protocol:

Isolate: Evacuate the immediate area (10m radius).

Dilute: Gently cover the spill with wet sand or vermiculite to suppress dust.

Oxidize (Controlled): Use a dilute solution of Calcium Hypochlorite (<5%) or Hydrogen

Peroxide (3%). Add slowly to avoid thermal runaway.

Clean: Collect slurry into hazardous waste containers labeled "Toxic/Corrosive/Oxidizer".

Synthesis & Application Context
For drug development professionals, this compound is a strategic scaffold.[6]

Primary Utility: Synthesis of [1,2,4]Triazolo[4,3-a]pyridines.

Reaction: 2-Hydrazinyl-3-nitropyridine + Orthoesters/Carboxylic Acids

Cyclization.[1]

Therapeutic Relevance: This scaffold is pharmacologically privileged, found in p38 MAP

kinase inhibitors, anticonvulsants, and anxiolytics.

DOT Diagram: Synthesis Workflow & Safety Check
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Caption: Synthetic route from chloropyridine precursor to the stable hydrochloride salt and final

drug scaffold.

Emergency Response Architecture
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Scenario Immediate Action Medical Note

Inhalation
Move to fresh air. Administer

Oxygen if breathing is labored.

Monitor for delayed pulmonary

edema (up to 48h).

Skin Contact
Wash with soap/water for 15

mins. Discard leather goods.

Hydrazine penetrates skin

rapidly.[5] Watch for

methemoglobinemia

(cyanosis).

Eye Contact Rinse for 15 mins. Lift eyelids.
Salt form is acidic; risk of

corneal opacity.

Ingestion
Do NOT induce vomiting.

Rinse mouth.

Antidote Consideration:

Pyridoxine (Vitamin B6) IV is

the specific antidote for

hydrazine-induced seizures.[1]
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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